Cas no 361479-97-2 (1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one)
1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one
- 1-Propanone, 1-[5-[(2-chloro-8-methyl-3-quinolinyl)methyl]-4,5-dihydro-3-phenyl-1H-pyrazol-1-yl]-
- 1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one
- EU-0039452
- 1-(5-((2-chloro-8-methylquinolin-3-yl)methyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one
- SR-01000444259
- F0805-0018
- 2-chloro-8-methyl-3-[(3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazol-5-yl)methyl]quinoline
- AKOS001633096
- SR-01000444259-1
- AKOS021993144
- 1-[3-[(2-chloro-8-methylquinolin-3-yl)methyl]-5-phenyl-3,4-dihydropyrazol-2-yl]propan-1-one
- 361479-97-2
-
- Inchi: 1S/C23H22ClN3O/c1-3-21(28)27-19(14-20(26-27)16-9-5-4-6-10-16)13-18-12-17-11-7-8-15(2)22(17)25-23(18)24/h4-12,19H,3,13-14H2,1-2H3
- InChI Key: NUFXYURQMVUKEC-UHFFFAOYSA-N
- SMILES: C(N1C(CC2=CC3C(N=C2Cl)=C(C)C=CC=3)CC(C2=CC=CC=C2)=N1)(=O)CC
Computed Properties
- Exact Mass: 391.1451400g/mol
- Monoisotopic Mass: 391.1451400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 549.4±60.0 °C(Predicted)
- pka: 0.26±0.50(Predicted)
1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0805-0018-2μmol |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-5μmol |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-10μmol |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-20μmol |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-1mg |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-2mg |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-3mg |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-4mg |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-5mg |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0805-0018-10mg |
1-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one |
361479-97-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one
Comprehensive Overview of 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one (CAS No. 361479-97-2)
The compound 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one, with the CAS No. 361479-97-2, is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of a quinoline core and a pyrazoline moiety makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly focusing on its potential as a bioactive scaffold, given its ability to interact with multiple biological targets.
In recent years, the demand for heterocyclic compounds like 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one has surged due to their versatility in medicinal chemistry. The quinoline fragment, in particular, is known for its role in antimalarial and anticancer agents, while the pyrazoline ring is often associated with anti-inflammatory and antimicrobial properties. This dual functionality positions the compound as a subject of intense study, especially in the context of multi-target drug design.
The synthesis of CAS No. 361479-97-2 involves a series of carefully controlled reactions, including cyclocondensation and functional group transformations. These processes are critical for achieving high purity and yield, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. Advances in green chemistry have also influenced its production, with researchers exploring solvent-free and catalytic methods to minimize environmental impact.
One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one exhibits moderate solubility in organic solvents like DMSO and ethanol, making it suitable for in vitro assays. Its stability profile is equally important, as it determines the compound's shelf life and compatibility with drug formulation processes.
The pharmacokinetic properties of CAS No. 361479-97-2 are another area of active investigation. Early-stage studies suggest that the compound has favorable absorption and distribution characteristics, though further metabolic stability testing is required. These findings are particularly relevant for researchers exploring its potential as a lead compound in the development of new therapeutics for diseases like neurodegenerative disorders and chronic inflammation.
In the realm of computational chemistry, 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) analyses. These techniques help predict its binding affinity to various enzymes and receptors, providing valuable insights for rational drug design. The integration of artificial intelligence (AI) in these studies has further accelerated the identification of potential applications.
Another trending topic related to this compound is its role in combinatorial chemistry. By serving as a building block, it enables the rapid generation of diverse chemical libraries, which are indispensable for hit-to-lead optimization. This approach aligns with the growing emphasis on precision medicine, where tailored therapies are developed based on individual genetic profiles.
Environmental and safety considerations are also paramount when working with CAS No. 361479-97-2. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP).
In summary, 1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one represents a fascinating intersection of chemistry and biology. Its multifaceted properties and applications make it a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.
361479-97-2 (1-{5-(2-chloro-8-methylquinolin-3-yl)methyl-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)